Cas no 239100-02-8 (Benzo[1,2-b:5,4-b']dithiophene-2-carboxaldehyde,4,8-dihydro-4,8-dioxo- (9CI))

Benzo[1,2-b:5,4-b']dithiophene-2-carboxaldehyde,4,8-dihydro-4,8-dioxo- (9CI) structure

239100-02-8 structure

Product Name:Benzo[1,2-b:5,4-b']dithiophene-2-carboxaldehyde,4,8-dihydro-4,8-dioxo- (9CI)

CAS No:239100-02-8

MF:C₁₁H₄O₃S₂

MW:248.277660369873

CID:286588

PubChem ID:375902

Update Time:2025-04-19

Benzo[1,2-b:5,4-b']dithiophene-2-carboxaldehyde,4,8-dihydro-4,8-dioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzo[1,2-b:5,4-b']dithiophene-2-carboxaldehyde,4,8-dihydro-4,8-dioxo- (9CI)
- NSC 656239
- 4,8-dioxothieno[3,2-f][1]benzothiole-2-carbaldehyde
- NCIChal_000018
- NCI60_019455
- 239100-02-8
- Neuro_000378
- NSC-656239
- Benzo[1,4-b']dithiophene-2-carboxaldehyde, 4,8-dioxo-
- CCG-36215
- DTXSID10327432
- NSC656239
- CHEMBL2003125
- Inchi： 1S/C11H4O3S2/c12-4-5-3-7-8(13)6-1-2-15-10(6)9(14)11(7)16-5/h1-4H
- InChI Key： BNSGSFPTSNIIMM-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC2C(C3C=CSC=3C(C1=2)=O)=O

Computed Properties

Exact Mass: 272.08309
Monoisotopic Mass: 247.96018633g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 108Å²

Experimental Properties

PSA: 52.54

Benzo[1,2-b:5,4-b']dithiophene-2-carboxaldehyde,4,8-dihydro-4,8-dioxo- (9CI) Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
3. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
4. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
5. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845

Related Categories

239100-02-8 (Benzo[1,2-b:5,4-b']dithiophene-2-carboxaldehyde,4,8-dihydro-4,8-dioxo- (9CI)) Related Products

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